Oxybutynin N-oxide
Oxybutynin N-oxide
Brand Name:
Vulcanchem
CAS No.:
80976-68-7
VCID:
VC20793911
InChI:
InChI=1S/C22H31NO4/c1-3-23(26,4-2)17-11-12-18-27-21(24)22(25,19-13-7-5-8-14-19)20-15-9-6-10-16-20/h5,7-8,13-14,20,25H,3-4,6,9-10,15-18H2,1-2H3
SMILES:
CC[N+](CC)(CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O)[O-]
Molecular Formula:
C22H31NO4
Molecular Weight:
373.5 g/mol
Oxybutynin N-oxide
CAS No.: 80976-68-7
Cat. No.: VC20793911
Molecular Formula: C22H31NO4
Molecular Weight: 373.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 80976-68-7 |
|---|---|
| Molecular Formula | C22H31NO4 |
| Molecular Weight | 373.5 g/mol |
| IUPAC Name | 4-(2-cyclohexyl-2-hydroxy-2-phenylacetyl)oxy-N,N-diethylbut-2-yn-1-amine oxide |
| Standard InChI | InChI=1S/C22H31NO4/c1-3-23(26,4-2)17-11-12-18-27-21(24)22(25,19-13-7-5-8-14-19)20-15-9-6-10-16-20/h5,7-8,13-14,20,25H,3-4,6,9-10,15-18H2,1-2H3 |
| Standard InChI Key | LBINNMJXZZEDOO-UHFFFAOYSA-N |
| SMILES | CC[N+](CC)(CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O)[O-] |
| Canonical SMILES | CC[N+](CC)(CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O)[O-] |
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